Cas no 2228298-81-3 (3-{3H-1,2,3triazolo4,5-bpyridin-6-yloxy}propan-1-amine)
3-{3H-1,2,3triazolo4,5-bpyridin-6-yloxy}propan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-{3H-1,2,3triazolo4,5-bpyridin-6-yloxy}propan-1-amine
- 2228298-81-3
- EN300-1730983
- 3-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yloxy}propan-1-amine
-
- Inchi: 1S/C8H11N5O/c9-2-1-3-14-6-4-7-8(10-5-6)12-13-11-7/h4-5H,1-3,9H2,(H,10,11,12,13)
- InChI Key: QHDGIHPSWUOLBO-UHFFFAOYSA-N
- SMILES: O(C1C=NC2C(C=1)=NNN=2)CCCN
Computed Properties
- Exact Mass: 193.09635999g/mol
- Monoisotopic Mass: 193.09635999g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 89.7Ų
3-{3H-1,2,3triazolo4,5-bpyridin-6-yloxy}propan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1730983-0.05g |
3-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yloxy}propan-1-amine |
2228298-81-3 | 0.05g |
$1709.0 | 2023-09-20 | ||
| Enamine | EN300-1730983-0.1g |
3-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yloxy}propan-1-amine |
2228298-81-3 | 0.1g |
$1791.0 | 2023-09-20 | ||
| Enamine | EN300-1730983-0.25g |
3-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yloxy}propan-1-amine |
2228298-81-3 | 0.25g |
$1872.0 | 2023-09-20 | ||
| Enamine | EN300-1730983-0.5g |
3-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yloxy}propan-1-amine |
2228298-81-3 | 0.5g |
$1954.0 | 2023-09-20 | ||
| Enamine | EN300-1730983-1.0g |
3-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yloxy}propan-1-amine |
2228298-81-3 | 1g |
$2035.0 | 2023-06-04 | ||
| Enamine | EN300-1730983-2.5g |
3-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yloxy}propan-1-amine |
2228298-81-3 | 2.5g |
$3988.0 | 2023-09-20 | ||
| Enamine | EN300-1730983-5.0g |
3-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yloxy}propan-1-amine |
2228298-81-3 | 5g |
$5900.0 | 2023-06-04 | ||
| Enamine | EN300-1730983-10.0g |
3-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yloxy}propan-1-amine |
2228298-81-3 | 10g |
$8749.0 | 2023-06-04 | ||
| Enamine | EN300-1730983-1g |
3-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yloxy}propan-1-amine |
2228298-81-3 | 1g |
$2035.0 | 2023-09-20 | ||
| Enamine | EN300-1730983-5g |
3-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yloxy}propan-1-amine |
2228298-81-3 | 5g |
$5900.0 | 2023-09-20 |
3-{3H-1,2,3triazolo4,5-bpyridin-6-yloxy}propan-1-amine Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 3-{3H-1,2,3triazolo4,5-bpyridin-6-yloxy}propan-1-amine
Introduction to 3-{3H-1,2,3triazolo[4,5-b]pyridin-6-yloxy}propan-1-amine (CAS No. 2228298-81-3)
3-{3H-1,2,3triazolo[4,5-b]pyridin-6-yloxy}propan-1-amine, with the CAS number 2228298-81-3, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique triazolopyridine core and a terminal amine group, which together confer it with a range of biological activities and potential therapeutic applications.
The molecular structure of 3-{3H-1,2,3triazolo[4,5-b]pyridin-6-yloxy}propan-1-amine is particularly noteworthy. The triazolopyridine moiety is known for its ability to form stable complexes with various metal ions, which can enhance its pharmacological properties. Additionally, the presence of the amine group at the terminal end of the propyl chain provides opportunities for further functionalization and derivatization, making it a versatile scaffold for drug design.
Recent studies have highlighted the potential of 3-{3H-1,2,3triazolo[4,5-b]pyridin-6-yloxy}propan-1-amine in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of microglia and reduce oxidative stress, which are critical factors in the progression of conditions such as Alzheimer's disease and Parkinson's disease.
In addition to its neuroprotective properties, 3-{3H-1,2,3triazolo[4,5-b]pyridin-6-yloxy}propan-1-amine has also demonstrated anti-inflammatory effects. In vitro studies have shown that it can suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This makes it a potential candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic profile of 3-{3H-1,2,3triazolo[4,5-b]pyridin-6-yloxy}propan-1-amine has been extensively studied to understand its behavior in biological systems. Preclinical data indicate that it has favorable oral bioavailability and a moderate half-life, which are desirable properties for a drug candidate. Furthermore, it has shown low toxicity in animal models, suggesting a favorable safety profile.
Clinical trials are currently underway to evaluate the safety and efficacy of 3-{3H-1,2,3triazolo[4,5-b]pyridin-6-yloxy}propan-1-amine in human subjects. Early results from phase I trials have been promising, with no serious adverse events reported at therapeutic doses. These findings have paved the way for further clinical development and potential approval as a new therapeutic agent.
The synthesis of 3-{3H-1,2,3triazolo[4,5-b]pyridin-6-yloxy}propan-1-amine involves several well-established chemical reactions. The key steps include the formation of the triazolopyridine core through a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction and subsequent functionalization to introduce the propylamine moiety. The modular nature of this synthetic route allows for easy modification and optimization to produce derivatives with enhanced biological activity or improved pharmacological properties.
In conclusion, 3-{3H-1,2,3triazolo[4,5-b]pyridin-6-yloxy}propan-1-amine (CAS No. 2228298-81-3) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique molecular structure and favorable pharmacological profile make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.
2228298-81-3 (3-{3H-1,2,3triazolo4,5-bpyridin-6-yloxy}propan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)